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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological activity of SB290157 on
the C5a receptors, C5aR1 (CD88) and C5aR2 (C5L2), in contrast to its intended target, the
C3a receptor (C3aR). The data presented herein is critical for the accurate interpretation of
experimental results involving this compound.

Executive Summary

SB290157, widely utilized as a selective antagonist for the complement C3a receptor, exhibits
significant cross-reactivity with the C5a receptor 2 (C5aR2), also known as C5L2.[1][2][3]
Experimental evidence demonstrates that SB290157 acts as a partial agonist at C5aR2,
particularly at higher concentrations, while being largely inactive at the canonical C5a receptor
1 (C5aR1).[1][2][4][5] This off-target activity has important functional implications and raises
concerns about the interpretation of studies that rely on SB290157 as a specific C3aR
antagonist.[1][3][6]

Comparative Pharmacological Profile

The following table summarizes the activity of SB290157 at the human C3a, C5aR1, and
C5aR2 receptors.
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Signaling Pathways and SB290157 Interaction

The differential effects of SB290157 can be understood by examining the distinct signaling

pathways of the C5a receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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